5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

• IUPAC Name: 5-chloro-N-(4-methylpyridin-2-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C16H16ClN3O3/c1-10-2-4-18-14(6-10)20-15(21)11-7-13(17)16(19-8-11)23-12-3-5-22-9-12/h2,4,6-8,12H,3,5,9H2,1H3,(H,18,20,21)
• InChI Key: OCKHZZYMDRURBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC(=C(N=C2)OC3CCOC3)Cl
• Molecular Formula: C16H16ClN3O3
• Molecular Weight: 333.77 g/mol

Description

5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide is a chemical compound with potential applications in scientific research. It is a nicotinamide derivative and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide involves the inhibition of the NF-κB pathway. NF-κB is a transcription factor that plays a role in the regulation of inflammation and cell survival. Inhibition of this pathway can lead to a reduction in inflammation and cell death.
Biochemical and Physiological Effects:
5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide has been shown to have anti-inflammatory and anti-tumor effects. It has also been shown to increase the activity of antioxidant enzymes and reduce oxidative stress. In addition, it has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide in lab experiments is its potential anti-inflammatory and anti-tumor properties. It may also be useful in studying the NF-κB pathway and its role in inflammation and cell survival. However, one limitation is that it may not be suitable for all types of experiments and may require further testing to determine its efficacy.

Future Directions

There are several possible future directions for the study of 5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide. One direction is to further investigate its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail and to determine its potential use in other areas of research such as cancer and inflammation. Additionally, further studies may be needed to determine the optimal dosage and administration of the compound in order to maximize its potential benefits.

Synthesis Methods

The synthesis method of 5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide involves the reaction of 5-chloro-6-hydroxynicotinamide with 4-methyl-2-pyridinecarboxaldehyde and tetrahydrofuran-3-ol in the presence of a catalyst. The product is then purified through recrystallization.

Scientific Research Applications

5-chloro-N-(4-methylpyridin-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.